Cas no 2680672-51-7 (3,5-dichloro-4-{(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid)

• Product Name: 3,5-dichloro-4-{(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid
• CAS No: 2680672-51-7
• MF: C₁₀H₈Cl₂N₂O₄
• MW: 291.087520599365
• CID: 5631686
• PubChem ID: 165941510
• Update Time: 2025-10-28

3,5-dichloro-4-{(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680672-51-7
• EN300-28288228
• 3,5-dichloro-4-{[(prop-2-en-1-yloxy)carbonyl]amino}pyridine-2-carboxylic acid
• 3,5-dichloro-4-{(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid

• Inchi： 1S/C10H8Cl2N2O4/c1-2-3-18-10(17)14-7-5(11)4-13-8(6(7)12)9(15)16/h2,4H,1,3H2,(H,15,16)(H,13,14,17)
• InChI Key： WOIQDIGCWGAKQU-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=NC=C(C=1NC(=O)OCC=C)Cl

Computed Properties

• Exact Mass: 289.9861121g/mol
• Monoisotopic Mass: 289.9861121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 88.5Ų

Additional information on 3,5-dichloro-4-{(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid

3,5-Dichloro-4-{(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic Acid: A Comprehensive Overview

CAS No. 2680672-51-7 refers to the compound known as 3,5-dichloro-4-{(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid, a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its pyridine ring structure, which is substituted with chlorine atoms at positions 3 and 5, and a propenoyloxy carbonyl amino group at position 4, along with a carboxylic acid group at position 2.

The molecular structure of this compound is of particular interest due to its unique substitution pattern and functional groups. The presence of chlorine atoms introduces electron-withdrawing effects, which can influence the electronic properties of the pyridine ring. The propenoyloxy carbonyl amino group adds complexity to the molecule, potentially enabling it to participate in various chemical reactions or serve as a precursor for more advanced molecules. The carboxylic acid group at position 2 further enhances the molecule's versatility, as it can undergo esterification or other functional group transformations.

Recent studies have highlighted the potential of this compound in the field of agrochemicals, particularly as a precursor for herbicides or insecticides. Its ability to interact with biological systems makes it a promising candidate for further research in pharmacology and toxicology. Additionally, its structural features suggest that it could be utilized in the synthesis of advanced materials or as an intermediate in organic synthesis.

The synthesis of this compound involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Researchers have explored various methodologies, including nucleophilic aromatic substitution and coupling reactions, to construct the pyridine core and introduce the desired substituents. The optimization of these methods remains an active area of investigation, driven by the demand for efficient and scalable synthetic routes.

In terms of applications, this compound has shown promise in biocatalysis due to its ability to act as a substrate for enzymes or as a co-factor in enzymatic reactions. Its role in catalytic processes could lead to innovative solutions in green chemistry and sustainable manufacturing practices.

Moreover, recent advancements in computational chemistry have enabled researchers to model the electronic properties and reactivity of this compound at an unprecedented level of detail. These studies provide valuable insights into its potential interactions with other molecules and its behavior under different environmental conditions.

The safety and environmental impact of this compound are also subjects of ongoing research. Understanding its toxicity profile and biodegradation pathways is crucial for ensuring its safe use in commercial applications.

In conclusion, CAS No. 2680672-51-7 represents a versatile and intriguing molecule with a wide range of potential applications across multiple disciplines. As research continues to uncover its properties and capabilities, this compound is poised to play an increasingly important role in both academic and industrial settings.